N-Methyl-1-(1-methyl-3-propan-2-ylpyrazol-4-yl)methanamine;hydrochloride

• IUPAC Name: N-methyl-1-(1-methyl-3-propan-2-ylpyrazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C9H17N3.ClH/c1-7(2)9-8(5-10-3)6-12(4)11-9;/h6-7,10H,5H2,1-4H3;1H
• InChI Key: DFWBDDUQFDYBAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C=C1CNC)C.Cl
• Molecular Formula: C9H18ClN3
• Molecular Weight: 203.71 g/mol

Description

N-Methyl-1-(1-methyl-3-propan-2-ylpyrazol-4-yl)methanamine;hydrochloride, also known as MPMP, is a chemical compound used in scientific research. It is a selective agonist of the trace amine-associated receptor 1 (TAAR1) and has been shown to have potential therapeutic applications in a variety of conditions.

Scientific Research Applications

Coordination Chemistry

Cobalt(II) complexes containing N′-substituted N,N′,N-bis((1H-pyrazol-1-yl)methyl)amine ligands demonstrate how the structural variations of N′-substituted pyrazolyl methanamines affect the coordination geometry around cobalt ions. These complexes are synthesized from reactions with CoCl2·6H2O in ethanol, yielding monomeric four-coordinated and five-coordinated complexes depending on the N′-substitution group. The molecular structures of these complexes have been characterized, showing different coordination geometries that influence their catalytic activity, particularly in polymerization reactions to produce polymethyl methacrylate (PMMA) with high molecular weight and narrow polydispersity index, indicating their potential in material science applications (Choi et al., 2015).

Organic Synthesis

Ambient-temperature synthesis of novel pyrazolyl methanamines showcases the versatility of these compounds in organic synthesis. For example, a condensation reaction involving 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol, using magnesium sulfate as a drying agent, yields a novel pyrazolyl methanamine derivative in 81% yield. This process emphasizes the compounds' utility in synthesizing novel organic molecules, potentially applicable in developing pharmaceuticals and agrochemicals (Becerra et al., 2021).

Material Science

In the field of material science, pyrazolyl methanamines serve as ligands in the formation of metal-organic frameworks and complexes with potential applications in catalysis, gas storage, and separation technologies. For instance, the synthesis of diiron(III) complexes of tridentate 3N ligands, where pyrazolyl methanamines act as part of the ligand system, has been explored for their catalytic properties in selective hydroxylation of alkanes. These complexes, functioning as efficient catalysts for hydroxylation, highlight the role of pyrazolyl methanamines in designing catalysts for chemical transformations, including the production of alcohols from alkanes, which is crucial for the chemical industry (Sankaralingam & Palaniandavar, 2014).